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Compound of Interest

Compound Name: Gomisin E

Cat. No.: B11927513

Executive Summary: Lignans, a class of polyphenolic compounds derived from plants, have
garnered significant attention for their diverse pharmacological properties. Among these, the
dibenzocyclooctadiene lignans isolated from the fruit of Schisandra chinensis, particularly the
Gomisin family, exhibit a remarkable range of bioactivities.[1] These compounds have
demonstrated potent anti-inflammatory, anticancer, hepatoprotective, and neuroprotective
effects in numerous preclinical studies.[2][3][4] This guide provides a comprehensive overview
of the bioactivity of Gomisin E and its related analogues, such as Gomisin A, G, J, and N. It
consolidates quantitative data from various screening assays into structured tables for
comparative analysis, details the experimental protocols for key bioactivity assessments, and
visualizes the primary signaling pathways involved. While extensive data exists for several
Gomisin lignans, research on Gomisin E is comparatively limited, highlighting an area for
future investigation. This document is intended for researchers, scientists, and drug
development professionals engaged in natural product discovery and development.

Introduction to Gomisin Lighans

Lignans are a major class of phytoestrogens characterized by a C6-C3 dimer structure. The
Gomisin family, belonging to the dibenzocyclooctadiene subtype, are the principal bioactive
constituents of Schisandra chinensis (Schisandra berries), a plant with a long history in
traditional medicine.[1][2] These compounds, including Gomisin A, C, E, G, J, L1, M2, and N,
possess a unique and rigid eight-membered ring structure that contributes to their diverse
biological activities. Their therapeutic potential spans multiple domains, from oncology to
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neurodegenerative disease, primarily attributed to their ability to modulate key cellular signaling
pathways involved in inflammation, apoptosis, and oxidative stress.

Quantitative Bioactivity Data

The following tables summarize the quantitative data from various in vitro and in vivo studies on
Gomisin lignans, providing a comparative look at their potency and efficacy across different
biological models.

Anticancer Activity

Gomisin lignans exhibit significant cytotoxic and antiproliferative effects against a range of
cancer cell lines. The mechanisms often involve the induction of apoptosis, necroptosis, and
cell cycle arrest.[5][6]

. Cancer Cell Endpoint Concentrati Reference(s
Lignan ) Assay
Line(s) (IC50) on Range )
Ovarian 0.04 uM
Gomisin A (SKOV3, MTT - (used in [6]
A2780) combo)
<10 pg/mL
Breast Hg _
o o (proliferation),
Gomisin J (MCF7, MDA-  Viability - [51[7118]
>30 pg/mL
MB-231) o
(viability)
o Ovarian 21.92+£0.73
Gomisin L1 MTT - [21[9]
(A2780) UM
o Ovarian 55.05 + 4.55
Gomisin L1 MTT - [2][9]
(SKOV3) UM
o Leukemia o
Gomisin L1 Cytotoxicity 82.02 uM - [2]
(HL-60)
o Cervical o
Gomisin L1 Cytotoxicity 166.19 uM - [2]
(HelLa)
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Anti-inflammatory Activity

Several Gomisin lignans effectively suppress inflammatory responses by inhibiting the

production of key mediators like nitric oxide (NO) and pro-inflammatory cytokines.[10][11]

Biomarke . Concentr
. ] Endpoint . Referenc
Lignan Model Stimulus r ation
- (IC50) e(s)
Inhibited Range
Mouse iINOS,
o Macrophag COX-2,
Gomisin A LPS - - [12]
es (RAW RIP2/NF-
264.7) KB
Mouse b
. Macrophag TNF-a, IL- Up to 40
Gomisin G gingivalis - [11]
es (RAW 1B, IL-6 pM
LPS
264.7)
Mouse NO, Pro-
o Macrophag inflammato
Gomisin J LPS - - [10][13]
es (RAW ry
264.7) cytokines
Mouse 5
N Macrophag TNF-q, IL- Up to 40
Gomisin J gingivalis - [11]
es (RAW 1B, IL-6 UM
LPS
264.7)
Mouse NO, Pro-
o Macrophag inflammato
Gomisin N LPS - - [10][13]
es (RAW ry
264.7) cytokines
Rat
TNF-a, IL-
o Macrophag
Gomisin R LPS 1B, IL-6, - - [12]
es (RAW
NF-kB
264.7)
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Hepatoprotective and Neuroprotective Activities

Gomisins have shown protective effects in models of liver and neuronal damage, often by

mitigating oxidative stress and inflammation.

Lignan Activity Model Key Findings Reference(s)
Prevented
CCl4-induced increase in
Gomisin A Hepatoprotective  acute liver injury ALT/AST, [31[14]
(rats) decreased lipid
peroxidation.[3]
Reduced
) ) markers of ER
Tunicamycin-
o ] ] stress and
Gomisin N Hepatoprotective  induced ER ) [15][16][17]
) decreased liver
stress (mice)
TG levels.[15]
[16]
Rescued
Alzheimer's cognitive
Gomisin N Neuroprotective disease models impairment by [18]
(in vivolvitro) activating Nrf2
signaling.[18]
Attenuated
Cerebral neuronal injury
Gomisin J Neuroprotective ischemia/reperfu  via anti-apoptotic ~ [4][19]

sion (rats)

and antioxidant
effects.[4][19][20]

Bioactivity of Gomisin E

Data specifically on Gomisin E is limited compared to other lignans. The primary reported

activity is the inhibition of Nuclear Factor of Activated T-cells (NFAT), a key transcription factor

in the immune response.
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. . Endpoint
Lignan Activity Assay Reference(s)
(IC50)
NFAT
o Immunosuppress o
Gomisin E ) Transcription 4.73 uM [21]
ive

Inhibition

Signaling Pathways and Mechanisms of Action

Gomisin lignans exert their effects by modulating complex signaling networks. The following
diagrams illustrate key pathways targeted by these compounds.

Inhibition of NF-kB Signaling in Inflammation

The NF-kB pathway is a central regulator of inflammation. Gomisins A, G, J, and R have been
shown to inhibit this pathway, preventing the transcription of pro-inflammatory genes.[3][11][12]
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Caption: Gomisin lignans inhibit the LPS-induced NF-kB signaling pathway.

Modulation of MAPK Signaling

The Mitogen-Activated Protein Kinase (MAPK) pathways (p38, JNK, ERK) are also critical for
inflammatory responses. Gomisins J and N, and Schisandrin C can block the phosphorylation

and activation of these kinases.[10]
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Caption: Gomisins J and N block inflammatory responses by inhibiting MAPK phosphorylation.

Nrf2-Mediated Antioxidant Response

Gomisin N demonstrates neuroprotective effects by activating the Nrf2 signaling pathway, a
master regulator of the cellular antioxidant response, leading to the expression of protective
enzymes.[18]
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Caption: Neuroprotective mechanism of Gomisin N via activation of the Nrf2 pathway.
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ROS-Induced Apoptosis in Cancer Cells

The anticancer activity of Gomisin L1 in ovarian cancer is mediated by the generation of
Reactive Oxygen Species (ROS) through NADPH oxidase (NOX), which triggers the apoptotic

cascade.[2][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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